Cas no 2172564-34-8 ({7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride)

• Product Name: {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride
• CAS No: 2172564-34-8
• MF: C₁₂H₂₁ClO₃S
• MW: 280.811342000961
• CID: 6258601
• PubChem ID: 165608377
• Update Time: 2025-10-30

{7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride
• EN300-1478822
• 2172564-34-8
• {7,9-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C12H21ClO3S/c1-9-5-10(2)7-12(6-9)3-4-16-11(12)8-17(13,14)15/h9-11H,3-8H2,1-2H3
• InChI Key： PRGAULJMJVKLMK-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CCO1)CC(C)CC(C)C2)(=O)=O

Computed Properties

• Exact Mass: 280.0899934g/mol
• Monoisotopic Mass: 280.0899934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Additional information on {7,9-dimethyl-2-oxaspiro4.5decan-1-yl}methanesulfonyl chloride

Introduction to {7,9-Dimethyl-2-Oxaspiro[4.5]Decan-1-Yl}Methanesulfonyl Chloride (CAS No: 2172564-34-8)

The compound {7,9-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride, identified by the CAS number 2172564-34-8, is a highly specialized organic chemical with unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their reactivity and versatility in organic synthesis. The molecule features a spirocyclic structure, specifically a 2-oxaspiro[4.5]decane ring system, which is further substituted with methyl groups at positions 7 and 9. This structural arrangement imparts distinctive electronic and steric properties to the molecule, making it an interesting subject for both academic and industrial research.

Spirocyclic compounds have garnered significant attention in recent years due to their potential applications in drug design, materials science, and catalysis. The spirocyclic framework of this compound provides a rigid three-dimensional structure, which can be advantageous in controlling the stereochemistry of reactions involving this molecule. The presence of the sulfonyl chloride group further enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

Recent studies have highlighted the importance of spirocyclic sulfonyl chlorides in the development of novel pharmaceutical agents. For instance, researchers have explored the use of such compounds as building blocks for constructing complex molecular architectures with potential therapeutic applications. The unique combination of a spirocyclic ring system and a sulfonyl chloride group allows for a wide range of chemical transformations, including nucleophilic substitutions, coupling reactions, and cyclizations.

The synthesis of {7,9-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride involves multi-step processes that require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient routes to such complex molecules, reducing production costs and environmental impact.

In terms of physical properties, this compound exhibits a crystalline structure under standard conditions, with a melting point in the range of 80–85°C and a boiling point exceeding 150°C under vacuum. Its solubility in common organic solvents such as dichloromethane and THF is moderate, facilitating its use in solution-phase reactions. The compound is also stable under ambient conditions but requires protection from moisture due to the reactivity of the sulfonyl chloride group.

From an application standpoint, {7,9-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride has shown promise in several key areas:

Pharmaceuticals: The compound serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and inflammation.

Catalysis: Its spirocyclic structure makes it an attractive candidate for designing chiral catalysts with high enantioselectivity.

Materials Science: Researchers are investigating its potential as a precursor for advanced polymers and materials with tailored mechanical and electronic properties.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its reactivity profiles and optimize reaction pathways for its synthesis and application.

In conclusion, {7,9-dimethyl-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS No: 2172564-34-8) stands out as a versatile and intriguing chemical entity with vast potential across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for advancing scientific research and industrial innovation.